(2-[(4-Phenylpiperazin-1-YL)sulfonyl]ethyl)amine

Specification

• Molecular Formula: C12H19N3O2S
• Molecular Weight: 269.37 g/mol
• IUPAC Name: 2-(4-phenylpiperazin-1-yl)sulfonylethanamine
• Standard InChI: InChI=1S/C12H19N3O2S/c13-6-11-18(16,17)15-9-7-14(8-10-15)12-4-2-1-3-5-12/h1-5H,6-11,13H2
• Standard InChI Key: OSGUGEUXXUDSCO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)S(=O)(=O)CCN

Introduction

(2-[(4-Phenylpiperazin-1-YL)sulfonyl]ethyl)amine is a chemical compound with the molecular formula C12H19N3O2S and a molecular weight of 269.37 g/mol. It is identified by the PubChem CID 20116654 and has several synonyms, including 941869-67-6, (2-[(4-PHENYLPIPERAZIN-1-YL)SULFONYL]ETHYL)AMINE, and 2-((4-phenylpiperazin-1-yl)sulfonyl)ethan-1-amine. This compound is part of a broader class of sulfonamides, which are known for their diverse pharmacological activities.

Synthesis and Preparation

While specific synthesis details for (2-[(4-Phenylpiperazin-1-YL)sulfonyl]ethyl)amine are not readily available in the provided sources, compounds with similar structures often involve reactions such as alkylation or sulfonation. For instance, related compounds like N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives are synthesized through alkylation reactions.

Pharmacological Activity

Although specific pharmacological data for (2-[(4-Phenylpiperazin-1-YL)sulfonyl]ethyl)amine are not detailed in the available literature, sulfonamides generally exhibit a wide range of biological activities, including antimicrobial, anticonvulsant, and anti-inflammatory effects. For example, some sulfonamide derivatives have shown activity as anticonvulsants by interacting with neuronal voltage-sensitive sodium channels.

Synonyms

• 941869-67-6

• (2-[(4-PHENYLPIPERAZIN-1-YL)SULFONYL]ETHYL)AMINE

• 2-((4-phenylpiperazin-1-yl)sulfonyl)ethan-1-amine

• {2-[(4-Phenylpiperazin-1-yl)sulfonyl]ethyl}amine

• 2-[(4-phenylpiperazin-1-yl)sulfonyl]ethan-1-amine